Cas no 134071-63-9 (tert-Butyl-d9-amine Hydrobromide)

• Product Name: tert-Butyl-d9-amine Hydrobromide
• CAS No: 134071-63-9
• MF: C₄H₁₂BrN
• MW: 163.104235649109
• CID: 136602
• PubChem ID: 56845680
• Update Time: 2025-10-30

tert-Butyl-d9-amine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-methyl-d3-propane-1,1,1,3,3,3-d6 HBr
• tert-Butyl-d9-amine Hydrobromide
• 2-AMino-2-Methyl-d3-propane--d6 HBr
• tert-Butylamine-d9Hydrobromide
• AKOS015911895
• 2-Amino-2-methyl-d3-propane-1,1,1,3,3,3-d6 Hydrobromide
• CS-0621231
• D99272
• 1,1,1,3,3,3-Hexadeuterio-2-(trideuteriomethyl)propan-2-amine;hydrobromide
• HY-W243914S
• 134071-63-9
• 2-(Methyl-d3)-2-Propan-1,1,1,3,3,3-d6-amine Hydrobromide

• Inchi： 1S/C4H11N.BrH/c1-4(2,3)5;/h5H2,1-3H3;1H/i1D3,2D3,3D3;
• InChI Key： CQKAPARXKPTKBK-KYRNGWDOSA-N
• SMILES： Br.NC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 162.07180g/mol
• Monoisotopic Mass: 162.07180g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on tert-Butyl-d9-amine Hydrobromide

Comprehensive Guide to tert-Butyl-d9-amine Hydrobromide (CAS No. 134071-63-9): Properties, Applications, and Industry Insights

tert-Butyl-d9-amine Hydrobromide (CAS No. 134071-63-9) is a deuterated derivative of tert-butylamine, widely recognized for its role in advanced chemical research and pharmaceutical development. This compound, featuring nine deuterium atoms (d9), is a critical tool in isotope labeling, metabolic studies, and NMR spectroscopy. Its unique molecular structure enhances stability and reduces metabolic interference, making it indispensable in modern scientific workflows.

The growing demand for deuterated compounds like tert-Butyl-d9-amine Hydrobromide is driven by their applications in drug discovery and precision medicine. Researchers leverage its isotopic purity to trace biochemical pathways, optimize drug formulations, and improve ADME (Absorption, Distribution, Metabolism, Excretion) profiling. With the rise of personalized therapeutics, this compound has gained prominence in proteomics and biomarker analysis.

From a synthetic perspective, CAS No. 134071-63-9 is valued for its compatibility with Grignard reactions and reductive amination processes. Its hydrobromide salt form ensures improved solubility and handling safety, addressing common challenges in organic synthesis. Industry experts highlight its utility in creating stable isotopically labeled standards (SILS), essential for LC-MS and GC-MS quantification.

Environmental and regulatory trends further underscore the relevance of tert-Butyl-d9-amine Hydrobromide. As labs prioritize green chemistry, its role in reducing solvent waste and improving reaction efficiency aligns with sustainable practices. Additionally, its non-hazardous classification (when handled properly) makes it a preferred choice for GMP-compliant manufacturing.

Emerging topics like AI-driven drug design and high-throughput screening have amplified interest in this compound. Computational models often incorporate deuterated analogs to predict metabolic outcomes, reinforcing the synergy between wet-lab and in silico research. For instance, its use in fragment-based drug discovery accelerates the identification of lead compounds.

In summary, tert-Butyl-d9-amine Hydrobromide (CAS No. 134071-63-9) bridges innovation and practicality across life sciences. Its versatility in isotopic labeling, compliance with modern regulatory standards, and alignment with cutting-edge research methodologies solidify its status as a cornerstone in contemporary chemistry.